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An In-depth Technical Guide to 2-Bromo-2',5'-dimethoxyacetophenone

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Bromo-2',5'-
dimethoxyacetophenone, a pivotal reagent in modern organic and medicinal chemistry.
Designed for researchers, scientists, and drug development professionals, this document
delves into the compound's core chemical properties, synthesis, reactivity, and applications,
grounding theoretical knowledge in practical, field-proven insights.

Introduction and Strategic Importance

2-Bromo-2',5'-dimethoxyacetophenone, also known by its synonyms 2,5-Dimethoxyphenacyl
bromide and 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone, is a highly functionalized aromatic
ketone.[1] Its strategic importance lies in the juxtaposition of a reactive a-bromo ketone with an
electron-rich dimethoxy-substituted phenyl ring. This unique electronic and structural
arrangement makes it an exceptionally versatile intermediate for constructing complex
molecular architectures.
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Identified by its CAS Number 1204-21-3, this compound serves as a cornerstone in the

synthesis of a wide array of bioactive molecules and advanced materials.[1][2][3][4][5] Its

applications span from the development of pharmaceuticals targeting neurological disorders to

the fabrication of organic photovoltaics.[1] This guide will elucidate the chemical principles that

enable these diverse applications.

Physicochemical and Spectroscopic Properties

A thorough understanding of a reagent's physical and spectral properties is fundamental to its

effective use in a laboratory setting. The data presented below has been consolidated from

various chemical suppliers and databases to ensure accuracy.

hvsical and Chemical

Property Value Source(s)
CAS Number 1204-21-3 [1][2]
Molecular Formula C10H11BrOs [1][2]16]
Molecular Weight 259.10 g/mol [2][6]
Pale yellow or beige fine
Appearance crystalline powder/needles.[1] [11051[7]
[517]
Melting Point 82-85 °C [1]
Boiling Point 323.1+£27.0 °C (Predicted) [819]
Solubility Sparingly soluble in water 5]

(0.36 g/L at 25 °C).[5]

Storage Conditions

Store at 0-8°C in a well-
ventilated, dry place under an

inert atmosphere.[1][5]

[1]5]

Purity

Typically =297-98% (HPLC)

[1]3]

Spectroscopic Profile

Spectroscopic data is crucial for reaction monitoring and final product confirmation.
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Technique

Key Features and
Observed Shifts

Source(s)

1H NMR

Signals observed at
approximately & (ppm): 7.35
(d, J=3.0 Hz, 1H), 7.07 (dd,
J=9.0, 3.0 Hz, 1H), 6.95 (d,
J=9.0 Hz, 1H), 4.60 (s, 2H, -
COCHz2Br), 3.90 (s, 3H, -
OCHs), 3.79 (s, 3H, -OCHBs).

[10]

13C NMR

Characteristic peaks for
carbonyl carbon, aromatic
carbons, brominated
methylene carbon, and

methoxy carbons.

[11]

IR Spectroscopy

Strong absorption band around

1675 cm~1 corresponding to

the conjugated C=0 stretching

of the ketone.

[6112]

Synthesis and Mechanistic Rationale

The primary industrial and laboratory-scale synthesis of 2-Bromo-2',5'-

dimethoxyacetophenone involves the selective a-bromination of its precursor, 2',5'-

dimethoxyacetophenone.

Synthetic Pathway

The reaction proceeds via the electrophilic addition of bromine to the enol or enolate form of

the starting ketone. The choice of brominating agent is critical for achieving high yield and

selectivity while minimizing side reactions, such as aromatic bromination.
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Caption: Synthesis of 2-Bromo-2',5'-dimethoxyacetophenone via a-bromination.

Experimental Protocol: Synthesis

This protocol is designed as a self-validating system, incorporating in-process checks and a
robust purification step.

» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, dissolve 2',5'-dimethoxyacetophenone (1.0 eq) in a suitable solvent such as
chloroform or glacial acetic acid.

o Causality Check: The choice of a non-polar aprotic solvent like chloroform minimizes
premature enolization and side reactions.

» Reagent Addition: Slowly add a solution of the brominating agent (e.g., polymer-supported
pyridinium bromide perbromide, ~1.05 eq) to the flask at room temperature.[7] Using a
polymer-supported reagent simplifies the workup, as the byproducts can be removed by
simple filtration.

o Reaction Monitoring (Self-Validation): Monitor the reaction progress using Thin Layer
Chromatography (TLC). The disappearance of the starting material spot and the appearance
of a new, lower Rf product spot indicates reaction completion. This prevents over-
bromination and ensures optimal yield.
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e Workup and Isolation: Upon completion, filter the reaction mixture to remove the polymer
support (if used). Wash the filtrate with a saturated sodium bicarbonate solution to neutralize
any acidic byproducts, followed by a brine wash. Dry the organic layer over anhydrous
sodium sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product, a solid, is then
purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the
final product as a crystalline solid.

» Final Validation: Confirm the identity and purity of the product by measuring its melting point
and acquiring *H NMR and IR spectra, comparing them against reference data.

Reactivity and Applications

The reactivity of 2-Bromo-2',5'-dimethoxyacetophenone is dominated by the a-bromo ketone
moiety, which acts as a potent electrophile.

Core Reactivity: Nucleophilic Substitution

The carbon atom bearing the bromine is highly susceptible to attack by a wide range of
nucleophiles in a classic Sn2 reaction. This allows for the facile introduction of the 2,5-
dimethoxyphenacyl group into various molecular scaffolds.

2-Bromo-2',5'-
dimethoxyacetophenone Sn2 Attack

[Substituted Product)~

——————————— > Bromide lon (Bro)

Nucleophile (Nu~)

Click to download full resolution via product page

Caption: General Sn2 reactivity of 2-Bromo-2',5'-dimethoxyacetophenone.

Key Applications
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» Pharmaceutical Synthesis: This compound is a critical starting material for the API (Active
Pharmaceutical Ingredient) Midodrine hydrochloride, which is used to treat low blood
pressure (hypotension).[4] Its structure is also a building block for novel therapeutic agents
with potential anti-inflammatory, anticancer, and antimicrobial properties.[1][5]

o Materials Science: It is employed in the development of organic photovoltaics, where its
electronic properties can enhance light absorption and energy conversion efficiency.[1]
Additionally, it is used to create fluorescent probes for real-time biological imaging.[1]

o Polymer Chemistry: The reagent plays a role in the synthesis of specialty polymers,
contributing to materials with unique properties for coatings and adhesives.[1]

Safety and Handling

As a reactive chemical intermediate, proper handling and storage of 2-Bromo-2',5'-
dimethoxyacetophenone are imperative for laboratory safety.

GHS Hazard Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS).[6][13]

H315: Causes skin irritation.[6][13]

H319: Causes serious eye irritation.[6][13]

H335: May cause respiratory irritation.[6][13]

H400: Very toxic to aquatic life.[6][13]

Recommended Handling and PPE

e Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a
chemical fume hood.[13]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles
(conforming to EN166).[14]
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o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin exposure.[14]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator
(e.g., N95 dust mask).[15]

e Handling Procedures: Wash hands and any exposed skin thoroughly after handling.[14]
Avoid breathing dust.[13]

» Storage: Store locked up in a tightly closed container in a cool, dry, and well-ventilated place.
[51[13]

o Disposal: Dispose of contents and container to an approved waste disposal plant, avoiding
release to the environment.[13][14]

Conclusion

2-Bromo-2',5'-dimethoxyacetophenone is a high-value chemical intermediate whose utility is
rooted in its predictable and versatile reactivity. Its role as an electrophilic building block
enables the synthesis of a diverse range of complex molecules, from life-saving
pharmaceuticals to innovative materials. By understanding its properties, synthesis, and safe
handling protocols as outlined in this guide, researchers can effectively leverage this powerful
reagent to advance their scientific and developmental objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265504/docs#2-bromo-2-5-
dimethoxyacetophenone-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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